9-Hydroxycalabaxanthone
9-Hydroxycalabaxanthone
9-Hydroxycalabaxanthone belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 9-Hydroxycalabaxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9-hydroxycalabaxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, 9-hydroxycalabaxanthone can be found in fruits. This makes 9-hydroxycalabaxanthone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
35349-68-9
VCID:
VC0023544
InChI:
InChI=1S/C24H24O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,8-11,25-26H,7H2,1-5H3
SMILES:
CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC4=C(C=CC(O4)(C)C)C(=C3C2=O)O)C
Molecular Formula:
C24H24O6
Molecular Weight:
408.4 g/mol
9-Hydroxycalabaxanthone
CAS No.: 35349-68-9
Reference Standards
VCID: VC0023544
Molecular Formula: C24H24O6
Molecular Weight: 408.4 g/mol
| CAS No. | 35349-68-9 |
|---|---|
| Product Name | 9-Hydroxycalabaxanthone |
| Molecular Formula | C24H24O6 |
| Molecular Weight | 408.4 g/mol |
| IUPAC Name | 5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methylbut-2-enyl)pyrano[3,2-b]xanthen-6-one |
| Standard InChI | InChI=1S/C24H24O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,8-11,25-26H,7H2,1-5H3 |
| Standard InChIKey | HQWHKELJHUFLGD-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC4=C(C=CC(O4)(C)C)C(=C3C2=O)O)C |
| Canonical SMILES | CC(=CCC1=C(C(=CC2=C1C(=O)C3=C(C4=C(C=C3O2)OC(C=C4)(C)C)O)O)OC)C |
| Appearance | Yellow powder |
| Melting Point | 156-156°C |
| Physical Description | Solid |
| Description | 9-Hydroxycalabaxanthone belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 9-Hydroxycalabaxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9-hydroxycalabaxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, 9-hydroxycalabaxanthone can be found in fruits. This makes 9-hydroxycalabaxanthone a potential biomarker for the consumption of this food product. |
| PubChem Compound | 5495929 |
| Last Modified | Nov 11 2021 |
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